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Compound of Interest
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Cat. No.: B1331469

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipflufenoquin is a novel fungicide belonging to the quinoline class of chemicals. Its mode of
action is the inhibition of dihydroorotate dehydrogenase (DHODH), a key enzyme in the de
novo pyrimidine biosynthesis pathway. This unigue mechanism of action (FRAC Group 52)
makes it a valuable tool for managing fungal pathogens, particularly those that have developed
resistance to other fungicide classes. This document provides detailed application notes and
protocols for the field use of ipflufenoquin in key agricultural systems.

Data Presentation
Table 1: Efficacy of Ipflufenoquin Against Key Fungal
Pathogens
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Target Common Application .
Crop Efficacy Reference
Pathogen Name Rate
_ 87%—-98%
Botrytis 12.5to0 200
Strawberry ) Grey Mould growth [1]
cinerea mg L™? o
inhibition
) N Exerted
Venturia Not specified )
Apple ) ] Apple Scab o curative [2]
inaequalis in trials
effects
Equivalent to
) Venturia or better than
Pome Fruit ) ) Apple Scab 15 mL/100 L ] [3]
inaequalis commercial
standards
Brown rot
blossom
blight, shot
hole, ] ) Proposed
Almonds Various 0.065 Ib ai/A ]
anthracnose, labeling
scab,
Alternaria leaf
spot
Scab and
) ) ) Proposed
Pome Fruit powdery Various 0.04 Ib ai/A )
) labeling
mildew

Table 2: Recommended Application Parameters for

Ipflufenoquin

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://apsjournals.apsnet.org/doi/10.1094/PHP-07-18-0038-RS
https://www.researchgate.net/publication/242423115_Timing_of_Fungicide_Applications_for_Botrytis_cinerea_Based_on_Development_Stage_of_Strawberry_Flowers_and_Fruit
http://veg-fruit.cropsci.illinois.edu/Diseases/Strawberry%20Fruit%20Rots/UsingFungtoControlFruitRotsMAE2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

o Maximum Restricte
o Applicati o Re-
Target Applicati Applicati L d Entry
Crop . on applicatio
Disease on Rate ons per Interval
Method n Interval
Season (REI)
25 mL/100 Boom
L (max sprayer,
Grey )
) 1,200 L/ha)  directed
Strawberrie  Mould _
) or 250 vertical 3 7-10 days 4 hours
s (Botrytis
) mL/ha sprayer,
cinerea)
(500-1000 handheld
L/ha) sprayer
Aerial,
Apple Scab )
) ] airblast,
Pome Fruit  (Venturia
} ] ] ground, Not Not
(Apples, inaequalis), 0.04 Ib ai/A o - - 4 hours
chemigatio  specified specified
Pears) Powdery
n!
Mildew
handheld
Brown rot
blossom Aerial,
blight, shot airblast,
hole, 0.065Ib ground, Not Not
Almonds ] o - - 4 hours
anthracnos  ai/A chemigatio  specified specified
e, scab, n,
Alternaria handheld
leaf spot

Experimental Protocols

Protocol 1: Field Efficacy Trial of Ipflufenoquin for the
Control of Grey Mould (Botrytis cinerea) in Strawberries

1. Objective: To evaluate the efficacy of ipflufenoquin in controlling grey mould on strawberries

under field conditions.

2. Experimental Design:
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Design: Randomized Complete Block Design (RCBD).

Replicates: 4.

Plot Size: 5m x 1.5m, with a 1m buffer between plots to minimize spray drift.
Treatments:

Untreated Control.

Ipflufenoquin at 250 mL/ha.

Standard commercial fungicide (e.g., fenhexamid) at the recommended label rate
(Reference).

. Materials and Equipment:

Strawberry plants (a susceptible cultivar).

Ipflufenoquin formulation.

Reference fungicide.

Calibrated backpack sprayer with a boom and appropriate nozzles to ensure uniform
coverage.

Personal Protective Equipment (PPE): long-sleeved shirt, long pants, shoes plus socks,
chemical-resistant gloves.

Plot marking stakes and tape.

Data collection sheets or electronic device.

. Procedure:

Site Selection and Preparation: Choose a field with a history of grey mould. Prepare the field
according to standard local practices for strawberry cultivation.

Plot Establishment: Mark out the plots according to the experimental design.

Application Timing: Apply the first treatment at 10% bloom. Subsequent applications should
be made at 7-10 day intervals, for a total of 3 applications.

Sprayer Calibration: Calibrate the sprayer to deliver a spray volume of 500-1000 L/ha.
Application: On the day of application, mix the required amount of fungicide with water in the
sprayer tank. Apply the treatments to the designated plots, ensuring thorough coverage of
the foliage and flowers.

Data Collection:

Disease Incidence: At 7 days after the final application, randomly select 50 marketable-sized
fruit per plot and record the number of fruit with grey mould symptoms.

Disease Severity: For the infected fruit, assess the percentage of the fruit surface covered by
mould using a 0-5 scale (0 = no infection, 1 = 1-10%, 2 = 11-25%, 3 = 26-50%, 4 = 51-75%,
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5 =>75%).

» Phytotoxicity: Visually assess each plot for any signs of phytotoxicity (e.g., leaf burn,
stunting) at 3 and 7 days after each application.

 Yield: Harvest all marketable fruit from the central 3m of each plot and record the total
weight.

5. Data Analysis:

e Analyze disease incidence, severity, and yield data using Analysis of Variance (ANOVA)
appropriate for an RCBD.

o Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

o Calculate the percentage of disease control for each treatment relative to the untreated
control.

Protocol 2: Field Efficacy Trial of Ipflufenoquin for the
Control of Apple Scab (Venturia inaequalis) in Apples

1. Objective: To evaluate the curative efficacy of ipflufenoquin against apple scab.
2. Experimental Design:

e Design: Randomized Complete Block Design (RCBD).

e Replicates: 4 blocks, with single-tree plots.

e Plot Size: One apple tree per plot, with at least one buffer tree between treated trees.
e Treatments:

e Untreated Control.
e Ipflufenoquin at 0.04 Ib ai/A.
o Standard curative fungicide (e.g., myclobutanil) at the recommended label rate (Reference).

3. Materials and Equipment:

e Mature apple trees (a scab-susceptible cultivar).

e Ipflufenoquin formulation.

» Reference fungicide.

» Calibrated airblast sprayer or handheld sprayer for single-tree applications.
o PPE as specified in Protocol 1.

» Data collection materials.
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. Procedure:

Site Selection: Select an orchard with a known history of apple scab.

Application Timing: Monitor for primary infection periods (ascospores release during wetting
events). Apply treatments curatively, within 72 hours after the start of an infection period.
Applications should begin at the green tip stage and continue as needed based on infection
period monitoring.

Sprayer Calibration: Calibrate the sprayer to ensure thorough coverage of the entire tree
canopy.

Application: Prepare the spray solution and apply to the designated trees.

Data Collection:

Disease Incidence and Severity on Leaves: 14 days after the final application, randomly
select 20 terminal shoots per tree and assess the incidence and severity of scab on the five
youngest unfolded leaves.

Disease Incidence and Severity on Fruit: At harvest, randomly select 100 fruit per tree and
assess the incidence and severity of scab lesions.

Phytotoxicity: Visually inspect trees for any adverse effects after each application.

. Data Analysis:

Analyze the data using ANOVA and a mean separation test as described in Protocol 1.

Signaling Pathways and Experimental Workflows
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Caption: Ipflufenoquin inhibits the enzyme DHODH in the pyrimidine biosynthesis pathway.
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Caption: A typical workflow for conducting a fungicide field efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ipflufenoquin-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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